N-(3-carbamoylthiophen-2-yl)-1-benzofuran-2-carboxamide

• IUPAC Name: N-(3-carbamoylthiophen-2-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C14H10N2O3S/c15-12(17)9-5-6-20-14(9)16-13(18)11-7-8-3-1-2-4-10(8)19-11/h1-7H,(H2,15,17)(H,16,18)
• InChI Key: AHNXAACKCWKIIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=C(C=CS3)C(=O)N
• Molecular Formula: C14H10N2O3S
• Molecular Weight: 286.31 g/mol
• CAS No.: 923413-79-0

Description

N-(3-carbamoylthiophen-2-yl)-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C14H10N2O3S and its molecular weight is 286.31. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

N-(3-carbamoylthiophen-2-yl)-1-benzofuran-2-carboxamide derivatives have been synthesized through various chemical reactions, showcasing the compound's versatility in forming different derivatives with potential biological activities. The structural characterization of these compounds is achieved through advanced techniques like IR, 1H NMR, 13C NMR, and mass spectrometry, ensuring a detailed understanding of their molecular framework and properties. These studies highlight the compound's role in the development of novel chemical entities with potential therapeutic applications (Idrees et al., 2019); (Idrees et al., 2020).

Antimicrobial Activity

Research has demonstrated the antimicrobial potential of this compound derivatives, targeting a range of pathogenic bacteria. These compounds have been evaluated in vitro for their efficacy against various Gram-positive and Gram-negative bacterial strains, showcasing their potential as antibacterial agents. Such findings underscore the compound's significance in addressing antibiotic resistance and the development of new antimicrobial therapies (Idrees et al., 2019); (Idrees et al., 2020).

Biological Screening and Activity

The synthesized derivatives of this compound have been subjected to various biological screenings to assess their therapeutic potential. These studies involve evaluating the compounds' cholinesterase inhibitory activity, diuretic activity, and effects on Mycobacterium tuberculosis, offering insights into their potential applications in treating neurodegenerative diseases, managing fluid retention, and combating tuberculosis. The findings from these screenings are crucial for identifying promising candidates for further development in drug discovery and development processes (Abedinifar et al., 2018); (Yar et al., 2009); (Reddy et al., 2014).